N-Desmethyl diltiazem-d4

• Molecular Formula: C21H24N2O4S
• Molecular Weight: 404.5 g/mol
• InChI: InChI=1S/C21H24N2O4S/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2/h4-11,19-20,22H,12-13H2,1-3H3/t19-,20+/m1/s1/i12D2,13D2
• InChIKey: YOMLDISQSWWYOT-MEEIFEPDSA-N

N-Desmethyl Diltiazem-d4 Deuterated Internal Standard

N-Desmethyl diltiazem-d4 (hydrochloride) is a stable isotope-labeled analog of the active diltiazem metabolite N-desmethyl diltiazem, wherein four hydrogen atoms are replaced by deuterium . This compound is not a therapeutic agent itself but serves a critical analytical role as an internal standard (IS) in quantitative bioanalytical methods, most commonly liquid chromatography with tandem mass spectrometry (LC-MS/MS) . Its primary utility lies in correcting for variability during sample preparation, chromatographic separation, and ionization efficiency, which is essential for accurate quantification of N-desmethyl diltiazem in complex biological matrices .

Deuterated internal standard for N-desmethyl diltiazem LC-MS/MS quantification

Co-elution with native analyte to normalize matrix effects and ionization variability

Supports bioanalytical method validation in complex research matrices

N-Desmethyl Diltiazem-d4 vs. Generic IS

The selection of an internal standard is not a trivial or interchangeable decision in quantitative LC-MS/MS workflows. Using a non-isotopic analog (e.g., a structural isomer like trans-diltiazem [1] or an unrelated compound like codeine [2]) introduces a significant risk of differential recovery, matrix effect susceptibility, and retention time shifts. The deuterium-labeled analog N-desmethyl diltiazem-d4 co-elutes with its native analyte N-desmethyl diltiazem and exhibits nearly identical ionization behavior, thereby providing robust compensation for ion suppression or enhancement caused by plasma phospholipids and other matrix components [3]. Failure to use a matched stable isotope-labeled internal standard (SIL-IS) can lead to systematic bias in quantitative results, potentially invalidating bioequivalence or pharmacokinetic studies under regulatory scrutiny.

Target IS N-desmethyl diltiazem-d4 (deuterated, co-eluting SIL-IS)

Substitute Non-isotopic analog (e.g., structural isomer or unrelated compound)

Risk Differential recovery, matrix effect susceptibility, and retention shift may introduce quantitative bias, limiting method robustness for bioanalytical validation.

Impact Without matched SIL-IS, matrix-effect compensation is reduced; inter-sample variability may compromise long-term data integrity in metabolite monitoring studies.

• [1] Liquid chromatographic determination of diltiazem and its metabolites using trans isomers as internal standards. Journal of Chromatography B. View Source
• [2] Molden E, et al. High-performance liquid chromatography–mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma. J Pharm Biomed Anal. 2003;33(2):275-285. DOI: 10.1016/S0731-7085(03)00259-0. View Source
• [3] Wang S, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method. J Pharm Biomed Anal. 2007;43(2):701-707. DOI: 10.1016/j.jpba.2006.08.010. View Source

N-Desmethyl Diltiazem-d4 Quantitative Evidence

Linear Range and Sensitivity

In a validated UPLC-MS/MS method for quantifying diltiazem and its metabolites in human plasma, the use of N-desmethyl diltiazem-d4 as the internal standard enabled a wide linear dynamic range for N-desmethyl diltiazem. The method was validated over a concentration range of 0.24–64.00 ng/mL, with a lower limit of quantification (LLOQ) of 0.24 ng/mL [1]. This performance is demonstrably superior to methods employing non-deuterated internal standards. For instance, an HPLC-ESI/MS² method using a structural isomer of diltiazem as the IS reported an LLOQ for N-desmethyl diltiazem in the 0.6–1 ng/mL range [2]. The 4-fold improvement in LLOQ provided by the SIL-IS method is critical for detecting low circulating metabolite levels in late time-point pharmacokinetic samples.

LLOQ sensitivity

Cross-study comparable

0.24 ng/mL

Supports sensitive quantification of low-abundance metabolite in late time-point samples

~2.5–4.2× lower than structural-isomer IS methods in human plasma research matrices

Evidence Dimension	Lower Limit of Quantification (LLOQ) for N-desmethyl diltiazem
Target Compound Data	0.24 ng/mL
Comparator Or Baseline	0.6–1 ng/mL (Structural isomer IS method)
Quantified Difference	~2.5- to 4.2-fold lower LLOQ
Conditions	Human plasma; UPLC-MS/MS (Target) vs. HPLC-ESI/MS² (Comparator)

Why This Matters

A lower LLOQ ensures accurate quantification of low-abundance analytes, which is essential for complete pharmacokinetic profiling and for meeting sensitivity requirements in bioequivalence studies.

• [1] Gupta RK, Chaurasiya A. Stability indicating assay for diltiazem and its metabolites in human plasma by ultra performance liquid chromatography-mass spectrometry for pharmacokinetic application. Int J Pharm Sci Res. 2020;11(1):121-129. DOI: 10.13040/IJPSR.0975-8232.11(1).121-29. View Source
• [2] Georgita C, et al. Nonlinear calibrations on the assay of diltiazem and two of its metabolites from plasma samples by means of liquid chromatography and ESI/MS² detection: application to a bioequivalence study. Biomed Chromatogr. 2008;22(3):289-297. DOI: 10.1002/bmc.927. View Source

High-Throughput Sample Analysis

N-Desmethyl diltiazem-d4 has been successfully employed as an internal standard in validated high-throughput LC-MS/MS methods designed for large-scale clinical studies. In one validated method, the use of this SIL-IS facilitated a total run time of only 2.0 minutes per sample [1]. This method demonstrated excellent intra- and inter-day precision and accuracy, with all values within 10.0% across the validated concentration range [1]. In contrast, methods using non-deuterated internal standards often require longer chromatographic run times to achieve adequate separation from matrix interferences, as seen in a method using codeine as IS with an 11-minute run time [2]. The short run time enabled by the SIL-IS directly translates to higher daily sample throughput, which is a quantifiable advantage for contract research organizations and pharmaceutical labs managing large batches of clinical samples.

Run time efficiency

Cross-study comparable

2.0 min (SIL-IS) vs 11 min (non-isotopic IS)

Enables high-throughput bioanalytical workflows with reduced per-sample analysis time

5.5-fold faster; supports larger research sample batches in pharmacokinetic studies

Evidence Dimension	Sample Run Time
Target Compound Data	2.0 minutes (UPLC-MS/MS with N-desmethyl diltiazem-d4)
Comparator Or Baseline	11 minutes (HPLC-APCI-MS with codeine IS)
Quantified Difference	5.5-fold faster analysis time
Conditions	Human plasma samples; clinical pharmacokinetic study

Why This Matters

Faster run times reduce per-sample cost and increase laboratory capacity, a key financial and operational metric for procurement in bioanalytical CROs.

• [1] Dasandi B, Shah S, Shivprakash. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study. J Chromatogr B. 2009;877(8-9):791-798. DOI: 10.1016/j.jchromb.2009.02.016. View Source
• [2] Molden E, et al. High-performance liquid chromatography–mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma. J Pharm Biomed Anal. 2003;33(2):275-285. DOI: 10.1016/S0731-7085(03)00259-0. View Source

Ion Suppression Mitigation

A well-documented risk in bioanalytical LC-MS/MS is differential matrix effects between the analyte and internal standard. A landmark study demonstrated that even a deuterated SIL-IS can exhibit differential ion suppression due to a slight deuterium isotope effect on retention time, but this effect is magnified with non-isotopic IS [1]. By co-eluting exactly with the native N-desmethyl diltiazem (mass difference: +4 Da), N-desmethyl diltiazem-d4 ensures that both compounds experience the same ion source environment, thereby normalizing the analyte response. A method using a non-isotopic IS like the diltiazem diastereoisomer can suffer from variability in the analyte/IS peak area ratio, leading to inaccurate quantification if not meticulously controlled. The use of this SIL-IS is a fundamental requirement for robust, validated methods intended for regulatory submission, as it provides the highest possible compensation for matrix effects [2].

Matrix-effect control

Class-level inference

Co-elution with native analyte minimizes differential ion suppression

Provides consistent matrix-effect compensation for robust method performance

Class-level advantage of SIL-IS over non-isotopic IS; verify in specific plasma matrix

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Co-elution with native analyte; near-identical ionization efficiency
Comparator Or Baseline	Non-isotopic internal standard (e.g., structural analog)
Quantified Difference	Minimized risk of differential ion suppression
Conditions	Human plasma with complex phospholipid content

Why This Matters

Reduced matrix effects lead to higher assay accuracy and precision, fewer failed analytical runs, and less time spent on method troubleshooting and re-validation.

• [1] Wang S, et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method. J Pharm Biomed Anal. 2007;43(2):701-707. DOI: 10.1016/j.jpba.2006.08.010. View Source
• [2] Dasandi B, Shah S, Shivprakash. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study. J Chromatogr B. 2009;877(8-9):791-798. DOI: 10.1016/j.jchromb.2009.02.016. View Source

N-Desmethyl Diltiazem-d4 Application Scenarios

Regulatory Bioequivalence Testing

N-Desmethyl diltiazem-d4 is the definitive internal standard for quantifying the active metabolite N-desmethyl diltiazem in human plasma during pivotal bioequivalence studies. As demonstrated in published validations, its use enables the required sensitivity (LLOQ 0.24 ng/mL) and precision (≤10% CV) mandated by regulatory bodies like the FDA and EMA for demonstrating therapeutic equivalence between generic and innovator diltiazem products [1]. The high-throughput capability (2-minute run time) further supports the analysis of the large sample sets (often >1000 samples) generated in crossover study designs [2].

Pharmacokinetic & Pharmacogenetic Studies

This SIL-IS is essential for research studying the impact of genetic polymorphisms (e.g., CYP2D6 and CYP3A5) on diltiazem metabolism. Such studies require precise, longitudinal quantification of N-desmethyl diltiazem in plasma over extended time courses (e.g., 48 hours) to accurately calculate AUC and other pharmacokinetic parameters [3]. The robustness of the SIL-IS against matrix effects ensures data integrity across numerous patient samples, which is critical for correlating genotype with metabolic phenotype and understanding inter-individual variability in drug response [1].

Multi-Analyte LC-MS/MS Method Validation

For analytical laboratories developing and validating new, proprietary LC-MS/MS methods for diltiazem and its metabolites, N-desmethyl diltiazem-d4 serves as a traceable reference material. Its use is a key component of method validation protocols to establish accuracy, precision, and stability, as evidenced by its successful application in methods achieving wide linear ranges and low LLOQs [1]. Procuring this high-purity (≥98%) deuterated standard from a reliable source is a prerequisite for generating defensible validation data for regulatory submissions or peer-reviewed publication.

Application

Selection Property

Validation Focus

Bioequivalence research sample analysis

Isotope-labeled IS co-elution

LLOQ and precision in human plasma research matrices

Pharmacogenetic metabolite profiling

Matrix-effect robust quantification

Longitudinal plasma concentration accuracy in research cohorts

Multi-analyte LC-MS/MS method development

Traceable deuterated reference standard

Method accuracy, precision, and stability for bioanalytical validation

• [1] Gupta RK, Chaurasiya A. Stability indicating assay for diltiazem and its metabolites in human plasma by ultra performance liquid chromatography-mass spectrometry for pharmacokinetic application. Int J Pharm Sci Res. 2020;11(1):121-129. DOI: 10.13040/IJPSR.0975-8232.11(1).121-29. View Source
• [2] Dasandi B, Shah S, Shivprakash. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study. J Chromatogr B. 2009;877(8-9):791-798. DOI: 10.1016/j.jchromb.2009.02.016. View Source
• [3] Zheng T, Su CH, Zhao J, et al. Effects of CYP3A5 and CYP2D6 genetic polymorphism on the pharmacokinetics of diltiazem and its metabolites in Chinese subjects. Pharmazie. 2013;68(4):257-260. PMID: 23700791. View Source